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Compound of Interest

Compound Name: Dephospho-coa

Cat. No.: B1666307

An essential enzyme in the final step of coenzyme A (CoA) biosynthesis, Dephospho-CoA
kinase (DPCK), presents an attractive target for drug development due to its critical role in
cellular metabolism. This guide provides a comparative overview of the kinetic properties of
DPCK from various organisms, offering valuable insights for researchers, scientists, and
professionals in drug development.

The kinetic parameters of DPCK, particularly the Michaelis constant (K_m) and maximum
velocity (V_max), offer a window into the enzyme's efficiency and substrate affinity. These
parameters vary significantly across different species, reflecting evolutionary adaptations and
distinct metabolic demands. Understanding these differences is paramount for the targeted
design of selective inhibitors.

Comparative Kinetic Data of Dephospho-CoA
Kinase

The following table summarizes the key kinetic parameters of DPCK from several species for
its two primary substrates: dephospho-CoA (dCoA) and a nucleotide triphosphate (NTP),
typically ATP.
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Species Substrate K_m (uM) V_max Notes
Escherichia coli dCoA 740 Not specified -
ATP 140 Not specified -
Entamoeba
] ) N Utilizes various
histolytica dCoA 114 +19 Not specified
NTPs.[1]
(EhDPCK1)
GTP shows 33%
ATP 196+1.2 Not specified activity relative to
ATP.[1]
Entamoeba
histolytica dCoA 579+6.1 Not specified -
(ERDPCK?2)
ATP 15.0+24 Not specified -
Part of a
bifunctional
enzyme with
Homo sapiens dCoA 5.2 Not specified phosphopantethe
ine
adenylyltransfera
se.[1]
ATP 192 Not specified [1]
Exhibits
hyperbolic
Plasmodium 5.18 +0.29 saturation
_ dCoA 105.3+10.2 ) o
falciparum pmol/min/mg kinetics for both
substrates.[2][3]
[4]
5.18 +0.29
ATP 88.14 +11.03 _ [2]1[31[4]
pmol/min/mg
Thermococcus dCoA 1,100 + 100 110 + 4 U/mg Prefers GTP

kodakarensis

over other NTPs.
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[5]

Activity with UTP
shows substrate
GTP 580 £ 50 110 +4 U/mg inhibition at high

concentrations.

[5]16]

Note: The V_max values are reported as found in the literature and may not be directly
comparable due to differences in experimental conditions and enzyme purity. One unit (U) of
DPCK activity is defined as the amount of enzyme that catalyzes the formation of 1 pmole of
product per minute.[7]

Coenzyme A Biosynthesis Pathway

Dephospho-CoA kinase catalyzes the terminal step in the universally conserved coenzyme A
biosynthetic pathway. The pathway begins with the phosphorylation of pantothenate (Vitamin
B5) and proceeds through a series of enzymatic reactions to produce CoA, a vital cofactor in
numerous metabolic processes, including the Krebs cycle and fatty acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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